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For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,4-Pyridinedicarboxylic acid (2,4-PDCA), also known as lutidinic acid, is a

compound of increasing interest in biomedical research due to its activity as a broad-spectrum

inhibitor of 2-oxoglutarate (2OG)-dependent oxygenases, including the Jumonji C (JmjC)

domain-containing family of histone demethylases.[1][2][3] As a structural mimic of 2-

oxoglutarate and a zinc chelator, 2,4-PDCA's influence on a range of enzymatic processes

necessitates a thorough understanding of its toxicological profile for safe and effective

application in research and drug development.[4][5][6] This technical guide provides a

consolidated overview of the available toxicological studies and safety data for 2,4-PDCA,

presenting quantitative data in structured tables, detailing experimental protocols where

available, and visualizing key pathways and workflows.

Acute Toxicity
The acute toxicity of 2,4-PDCA has been primarily characterized by in silico predictions and

limited in vivo studies. The available data indicates a relatively low order of acute toxicity via

the oral route.

Table 1: Acute Toxicity Data for 2,4-PDCA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b024962?utm_src=pdf-interest
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7678217_EN.htm
https://www.medchemexpress.com/2-4-pdca.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7678217.htm
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.caymanchem.com/product/11138/2-4-pyridinedicarboxylic-acid-hydrate
https://www.selleckchem.com/products/pyridinedicarboxylic-acid.html
https://www.abmole.com/products/2-4-pyridinedicarboxylic-acid.html
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Route Value Reference

LD50 Rat Oral
3815.06 mg/kg

(Predicted)
[7]

Experimental Protocol:

Predicted Oral LD50 in Rats: The reported oral LD50 for rats was a predicted value derived

from a consensus method, as stated in the Safety Data Sheet provided by Jubilant Ingrevia.

[7] Specific details of the prediction model or software used are not provided in the available

documentation.

Irritation and Sensitization
2,4-PDCA is classified as an irritant to the skin and eyes and may cause respiratory irritation.

However, data regarding its potential for skin or respiratory sensitization is currently

unavailable.

Table 2: Irritation Data for 2,4-PDCA

Endpoint
Species/Test
System

Result
GHS
Classification

Reference

Skin Irritation Not specified
Causes skin

irritation
Skin Irrit. 2 [7][8]

Eye Irritation Not specified
Causes serious

eye irritation
Eye Irrit. 2 [7][8]

Respiratory

Irritation
Not specified

May cause

respiratory

irritation

STOT SE 3 [7][8]

Skin

Sensitization
No data available - - [7]

Respiratory

Sensitization
No data available - - [7]
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Experimental Protocol:

The available safety data sheets and chemical databases classify 2,4-PDCA as a skin and

eye irritant based on existing information, though specific experimental protocols for these

classifications are not detailed in the publicly accessible documents.[7][8]

Genotoxicity
There is a significant lack of publicly available data on the genotoxic potential of 2,4-PDCA.

The Safety Data Sheet from Jubilant Ingrevia explicitly states that there is no data available for

germ cell mutagenicity.[7] It is crucial to distinguish 2,4-PDCA from the herbicide 2,4-D (2,4-

dichlorophenoxyacetic acid), for which numerous genotoxicity studies exist. The findings

related to 2,4-D are not applicable to 2,4-PDCA.

Mechanism of Action and Enzymatic Inhibition
The primary mechanism of action of 2,4-PDCA is its function as a competitive inhibitor of 2-

oxoglutarate-dependent dioxygenases. By mimicking the structure of 2-oxoglutarate, it binds to

the active site of these enzymes, preventing the binding of the natural substrate. Additionally,

its ability to chelate zinc can affect the function of zinc-dependent enzymes.[4][5]

Table 3: Enzymatic Inhibition Data for 2,4-PDCA

Target Enzyme IC50 Reference

Prolyl Hydroxylase 1 1.5 µM [4]

KDM4E (JMJD2E) 1.4 µM [3]

cKDM5B 3 ± 1 μM [1]

Aspartate/asparagine-β-

hydroxylase (AspH)
~0.03 µM [9]

Factor inhibiting HIF (FIH) ~4.7 µM [9]

RIOX2 ~4.0 µM [9]

Signaling Pathway Inhibition by 2,4-PDCA
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Caption: Mechanism of action of 2,4-PDCA as an inhibitor of 2-oxoglutarate dependent

oxygenases.

Aquatic Toxicity
Predicted data suggests that 2,4-PDCA is not considered to be toxic to the aquatic

environment.

Table 4: Aquatic Toxicity Data for 2,4-PDCA
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Endpoint Species Duration Value
Classificati
on

Reference

EC50
Daphnia

magna
48 hours

230.749 mg/L

(Predicted)
Not toxic [7]

EC50

Pseudokirchn

eriella

subcapitata

72 hours
246.99 mg/L

(Predicted)
Not toxic [7]

Experimental Protocol:

The provided EC50 values for Daphnia magna and Pseudokirchneriella subcapitata are

predicted values.[7] The specific models and parameters used for these predictions are not

detailed in the available documentation.

Data Gaps and Future Research Directions
This review highlights significant gaps in the toxicological database for 2,4-PDCA. To ensure its

safe handling and use in research and potential therapeutic applications, further studies are

warranted in the following areas:

In vivo acute and chronic toxicity studies: Comprehensive studies in rodent and non-rodent

models are needed to establish definitive LD50 values, identify target organs of toxicity, and

determine No-Observed-Adverse-Effect Levels (NOAELs).

Genotoxicity: A battery of in vitro and in vivo genotoxicity assays (e.g., Ames test,

micronucleus assay, chromosomal aberration test) should be conducted to assess the

mutagenic and clastogenic potential of 2,4-PDCA.

Reproductive and developmental toxicity: Studies are required to evaluate the potential

effects of 2,4-PDCA on fertility, reproduction, and embryonic development.

Toxicokinetics: Investigation into the absorption, distribution, metabolism, and excretion

(ADME) of 2,4-PDCA in relevant animal models is crucial for understanding its systemic

exposure and potential for accumulation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.jubilantingrevia.com/uploads/files/264msds_0832GjGhs04Div.3sds2,4-Pyridinedicarboxylicacid.pdf
https://www.jubilantingrevia.com/uploads/files/264msds_0832GjGhs04Div.3sds2,4-Pyridinedicarboxylicacid.pdf
https://www.jubilantingrevia.com/uploads/files/264msds_0832GjGhs04Div.3sds2,4-Pyridinedicarboxylicacid.pdf
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/product/b024962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization: Standard assays for skin and respiratory sensitization are needed to provide a

complete picture of its allergenic potential.

Workflow for Future Toxicological Assessment of 2,4-PDCA

Start: Identify Data Gaps

In Vivo Acute Toxicity
(LD50, Target Organs)

Genotoxicity Battery
(Ames, Micronucleus, etc.)

Reproductive & Developmental
Toxicity Studies Toxicokinetics (ADME) Sensitization Assays

(Skin & Respiratory)

Comprehensive Risk Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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